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Compound of Interest

Compound Name: Europium selenide

Cat. No.: B083063

Abstract: This document provides a comprehensive technical overview of europium selenide
(EuSe), a notable magnetic semiconductor. The guide focuses on its fundamental properties
derived from its rock-salt (NaCl-type) crystal structure. It details crystallographic, electronic, and
magnetic data, presents standardized experimental protocols for its synthesis and
characterization, and uses graphical representations to illustrate key workflows and structure-
property relationships. This guide is intended for researchers, materials scientists, and
professionals in related fields exploring the applications of EuSe in spintronics and magneto-
optical devices.

Core Crystal Structure and Crystallographic Data

Europium selenide crystallizes in a face-centered cubic (FCC) lattice, adopting the NaCl
(rock-salt) structure.[1][2][3][4] This is a simple yet crucial arrangement where each europium
(Euz*) ion is octahedrally coordinated to six selenium (Se2-) ions, and conversely, each Se2-
ion is coordinated to six Eu2* ions.[1] The Eu2* ion possesses a half-filled 4f shell (4f7), which is
the primary origin of its strong magnetic moment.[5][6] The prototypical rock-salt structure is
fundamental to understanding its physical properties.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. next-gen.materialsproject.org [next-gen.materialsproject.org]

e 2. Europium monoselenide - Wikipedia [en.wikipedia.org]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b083063?utm_src=pdf-body-img
https://www.benchchem.com/product/b083063?utm_src=pdf-custom-synthesis
https://next-gen.materialsproject.org/materials/mp-21009
https://en.wikipedia.org/wiki/Europium_monoselenide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 3. WebElements Periodic Table » Europium » europium selenide [webelements.com]
e 4. EUROPIUM(Il) SELENIDE: Crystal Structure_Chemicalbook [chemicalbook.com]
e 5. docs.nrel.gov [docs.nrel.gov]

e 6. pubs.aip.org [pubs.aip.org]
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NaCl Crystal Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083063#europium-selenide-nacl-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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